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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-5-Nitro-1,3-Dioxane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 5-Bromo-5-Nitro-1,3-Dioxane, ensuring the well-being of laboratory personnel and

adherence to safety standards.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-5-Nitro-1,3-Dioxane is a hazardous chemical that requires stringent safety

measures. The primary hazards include acute oral toxicity, severe skin and eye damage, and

potential organ damage through prolonged or repeated exposure.[1][2] It is also very toxic to

aquatic life with long-lasting effects.[1][3]
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Property Value Reference

CAS Number 30007-47-7 [1]

Molecular Formula C4H6BrNO4 [4]

Molecular Weight 212.0 g/mol [5]

Appearance White crystalline powder [5]

Oral LD50 (Rat) 455 mg/kg [2][5]

Oral LD50 (Mouse) 590 mg/kg [2]

Melting Point 58-60 °C [5]

Boiling Point
113-116 °C at 13 Torr

(Decomposes)
[5]

Water Solubility 0.46% at 20°C [5]

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Hand Protection
Compatible, chemical-resistant

gloves.

To prevent skin contact, which

can cause severe burns.[1][6]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause serious eye

damage.[3][7]

Skin and Body Protection

Protective clothing, such as a

lab coat, and closed-toe

shoes.

To prevent skin exposure and

contamination of personal

clothing.[3][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or ventilation is

inadequate.

To avoid inhalation, which may

cause respiratory irritation.[6]

[8]
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Experimental Workflow and Handling Protocol
The following workflow outlines the procedural steps for the safe handling of 5-Bromo-5-Nitro-
1,3-Dioxane from receipt to disposal.
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Preparation

Handling

Post-Experiment & Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Weigh Solid in a Ventilated Enclosure

Proceed to Handling

Prepare Solution in a Fume Hood

Conduct Experiment

Decontaminate Glassware and Surfaces

Experiment Complete

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly

Collect Waste in a Labeled, Closed Container

Initiate Disposal

Store Waste in a Designated Hazardous Waste Area

Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Bromo-5-Nitro-1,3-Dioxane.
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Detailed Experimental Protocols
a. Weighing and Solution Preparation:

Always handle the solid form of 5-Bromo-5-Nitro-1,3-Dioxane within a chemical fume hood

or other ventilated enclosure to minimize dust inhalation.[8]

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Ensure all containers are clearly and accurately labeled.

b. Spill Response:

In case of a spill, evacuate the immediate area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a designated, sealed container for disposal.[3]

Ventilate the area of the spill.

For larger spills, or if you are unsure how to proceed, contact your institution's environmental

health and safety department immediately.

Disposal Plan
Proper disposal of 5-Bromo-5-Nitro-1,3-Dioxane and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

All waste materials, including unused product, contaminated consumables (e.g., gloves,

weighing paper), and empty containers, must be collected in a designated, properly labeled,

and sealed hazardous waste container.[3]

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's waste management guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6544314&productDescription=5-BRMO-5-NTRO-13-DIOXAN+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-5-nitro-1-3-dioxane.pdf
https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-bromo-5-nitro-1-3-dioxane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedure:

Dispose of the chemical waste through a licensed disposal company.[3] One recommended

method is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Contaminated containers should be handled as the product itself.[3]

Ensure compliance with all local, regional, and national waste disposal regulations.[3][8]

By adhering to these guidelines, researchers can mitigate the risks associated with 5-Bromo-5-
Nitro-1,3-Dioxane and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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